Cas no 73349-08-3 ((S)-Methyl-2-hydroxybutanoate)

(S)-Methyl-2-hydroxybutanoate Properties

Names and Identifiers

• (S)-Methyl 2-hydroxybutanoate
• (S)-Methyl-2-hydroxybutanoate
• METHYL (S)-2-HYDROXYBUTYRATE
• butanoic acid, 2-hydroxy-, methyl ester, (2R)-
• Methyl (2R)-2-hydroxybutanoate
• 2-Hydroxybutanoic acid methyl ester
• BS-49597
• AMY31876
• methyl (2S)-2-hydroxybutanoate
• (S)-Methyl2-hydroxybutanoate
• DTXSID20430704
• CS-0138542
• Butanoic acid, 2-hydroxy-, methyl ester, (2S)-
• DDMCDMDOHABRHD-BYPYZUCNSA-N
• methyl (S)-2-hydroxybutanoate
• methyl-(3s)-(+)-hydroxybutanoate
• MFCD08460608
• 73349-08-3
• SCHEMBL9099905
• METHYL-(S)-2-HYDROXYBUTYRATE
• +Expand

• MDL： MFCD08460608
• InChIKey： DDMCDMDOHABRHD-BYPYZUCNSA-N
• Inchi： InChI=1S/C5H10O3/c1-3-4(6)5(7)8-2/h4,6H,3H2,1-2H3/t4-/m0/s1
• SMILES： CC[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 118.062994177g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 118.062994177g/mol
• Heavy Atom Count: 8
• Complexity: 79.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: -0.06970
• PSA: 46.53000
• Refractive Index: 1.42
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Not available
• Density: Not available